Cas no 2229508-17-0 (5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2229508-17-0
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 6074116
• PubChem ID: 165965447
• Update Time: 2025-07-10

5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine
• 5-[2-(1-aminocyclopropyl)ethyl]-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1754269
• 2229508-17-0

• Inchi： 1S/C10H17N3S/c1-13(2)9-12-7-8(14-9)3-4-10(11)5-6-10/h7H,3-6,11H2,1-2H3
• InChI Key： FHIBRQDJTZJZDS-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1CCC1(CC1)N

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine

Introduction to 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229508-17-0)

5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine, also known by its CAS number 2229508-17-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a thiazole ring, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine consists of a central thiazole ring, which is a common moiety in many biologically active compounds. The presence of the cyclopropyl group and the dimethylamino substituent adds to its complexity and potential biological activity. These structural elements are known to influence the compound's pharmacological properties, such as solubility, stability, and receptor binding affinity.

Recent studies have highlighted the potential of 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of neurotransmitter systems and the reduction of oxidative stress.

In addition to its neuroprotective properties, 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine has also been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, it has been shown to cross the blood-brain barrier efficiently, which is crucial for its neuroprotective effects.

Toxicity studies have also been conducted to assess the safety profile of 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for clinical trials and eventual commercialization.

In conclusion, 5-2-(1-aminocyclopropyl)ethyl-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229508-17-0) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.